
The Pivotal Role of Butyl Isocyanate as a
Chemical Intermediate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl isocyanate

Cat. No.: B149574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Butyl isocyanate, a versatile and reactive organic compound, serves as a crucial chemical

intermediate in a multitude of synthetic processes. Its unique chemical properties, primarily

centered around the highly electrophilic isocyanate group, make it an indispensable building

block in the pharmaceutical, agrochemical, and material science industries. This technical

guide provides an in-depth exploration of the role of butyl isocyanate, detailing its applications

in the synthesis of sulfonylurea herbicides, hypoglycemic agents, and other valuable organic

molecules. The guide includes structured data on its chemical and physical properties, detailed

experimental protocols for key reactions, and visualizations of synthetic pathways to facilitate a

comprehensive understanding of its utility in modern organic synthesis and drug development.

Introduction
Butyl isocyanate (C₅H₉NO) is a colorless liquid characterized by a pungent odor and high

reactivity. The core of its synthetic utility lies in the isocyanate functional group (-N=C=O),

which readily reacts with a wide range of nucleophiles, including alcohols, amines, and thiols.

This reactivity allows for the facile introduction of a butylcarbamoyl moiety into various

molecular scaffolds, a key step in the synthesis of numerous commercial products. This guide

will focus on its application as a chemical intermediate in the production of high-value

compounds, providing practical insights for laboratory and industrial applications.
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Physicochemical Properties of Butyl Isocyanate
A clear understanding of the physical and chemical properties of butyl isocyanate is essential

for its safe handling and effective use in synthesis.

Property Value

CAS Number 111-36-4

Molecular Formula C₅H₉NO

Molecular Weight 99.13 g/mol

Appearance Colorless liquid

Boiling Point 115 °C

Density 0.88 g/mL at 25 °C

Solubility
Reacts with water. Soluble in most organic

solvents.

Applications in Agrochemical Synthesis:
Sulfonylurea Herbicides
Butyl isocyanate plays a critical role as a catalyst and reagent in the synthesis of sulfonylurea

herbicides, a class of broad-spectrum herbicides that are effective at low application rates.[1]

Synthesis of Chlorsulfuron
Chlorsulfuron is a widely used herbicide for the control of broadleaf weeds in cereal crops. The

synthesis involves the preparation of 2-chlorobenzenesulfonyl isocyanate, where butyl
isocyanate acts as a catalyst, followed by a reaction with a heterocyclic amine.[2]

Experimental Protocol: Synthesis of 2-Chlorobenzenesulfonyl Isocyanate[2]

Drying: A suspension of 191.6 g of o-chlorobenzenesulfonamide in 500 ml of xylene is dried

by azeotropic distillation to remove any moisture.
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Catalyst Addition: To the dried suspension, 2.0 g of triethylamine and 20 g of butyl
isocyanate are added.

Phosgenation: The mixture is refluxed for 15 minutes. Phosgene (105 g) is then introduced

over 2.5 hours while maintaining the temperature at 133°-135°C.

Reaction Completion and Work-up: The reaction mixture is refluxed to a temperature of

142°C. After cooling to room temperature and filtration, the solvent and excess butyl
isocyanate are removed under vacuum.

Purification: The residue is distilled to yield 2-chlorobenzenesulfonyl isocyanate.

Quantitative Data:

Parameter Value

Yield 90.0%

Boiling Point 96°C at 0.5 mm Hg

Step 1: Synthesis of 2-Chlorobenzenesulfonyl Isocyanate Step 2: Synthesis of Chlorsulfuron

o-Chlorobenzenesulfonamide Phosgene Butyl Isocyanate (catalyst) Phosgenation
Xylene, Reflux 2-Chlorobenzenesulfonyl_Isocyanate 2-Amino-4-methoxy-6-methyl-1,3,5-triazine Coupling

Toluene, 50°C Chlorsulfuron

Click to download full resolution via product page

Synthesis of Tolbutamide.

Other Synthetic Applications
The high reactivity of the isocyanate group makes butyl isocyanate a versatile reagent in

various other organic transformations.

Synthesis of Urea Derivatives
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Butyl isocyanate readily reacts with primary and secondary amines to form substituted ureas.

This reaction is fundamental in the synthesis of various biologically active molecules and

polymers.

Experimental Workflow for Urea Synthesis

Primary or Secondary Amine
(R-NH2 or R2NH)

Nucleophilic Addition
Inert Solvent

Butyl Isocyanate

N-Butyl-N'-Substituted Urea

Alcohol (R-OH)

Nucleophilic Addition
Base Catalyst (optional)

Butyl Isocyanate

N-Butyl Carbamate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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